Cas no 13656-81-0 (Nezukone)

• Product name: Nezukone
• CAS No: 13656-81-0
• MF: C₁₀H₁₂O
• MW: 148.2017
• CID: 2657709
• PubChem ID: 570867

Nezukone Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyltropone
• Nezukone
• 4-Isopropyl-2,4,6-cycloheptatrien-1-one
• 2,4,6-Cycloheptatrien-1-one, 4-isopropyl-
• 4-propan-2-ylcyclohepta-2,4,6-trien-1-one
• Nezukon
• 2,4,6-Cycloheptatrien-1-one, 4-(1-methylethyl)-
• 4-Isopropyl-2,4,6-cycloheptatrien-1-one #
• C2-deoxyhinokitiol
• 13656-81-0
• SCHEMBL18727580
• AKOS040744316
• CS-0033904
• MS-22839
• SCHEMBL8431950
• IWPWMAJDSLSRIP-UHFFFAOYSA-N
• HY-103708
• 4-(propan-2-yl)cyclohepta-2,4,6-trien-1-one
• G14240
• DA-56132

• Inchi： 1S/C10H12O/c1-8(2)9-4-3-5-10(11)7-6-9/h3-8H,1-2H3
• InChI Key： IWPWMAJDSLSRIP-UHFFFAOYSA-N
• SMILES： O=C1C([H])=C([H])C([H])=C(C([H])=C1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 148.088815002 g/mol
• Monoisotopic Mass: 148.088815002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.3
• Molecular Weight: 148.20

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 250.6±7.0 °C at 760 mmHg
• Flash Point: 100.5±13.1 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Nezukone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones